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Compound of Interest

Compound Name: Methyl 3-amino-5-cyanobenzoate

Cat. No.: B178092 Get Quote

In-Depth Technical Guide: Physical Properties of
Methyl 3-amino-5-cyanobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 3-amino-5-cyanobenzoate, a key chemical intermediate. The information presented is

intended to support research, development, and quality control activities.

Core Physical Properties
Methyl 3-amino-5-cyanobenzoate (CAS No. 199536-01-1) is an aromatic compound with the

molecular formula C₉H₈N₂O₂. Its molecular weight is 176.17 g/mol . While detailed

experimental data from peer-reviewed literature remains limited, information from reliable

chemical suppliers provides the following physical characteristics.
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Property Value Source

CAS Number 199536-01-1 Multiple Suppliers

Molecular Formula C₉H₈N₂O₂ Multiple Suppliers

Molecular Weight 176.17 g/mol Multiple Suppliers

Physical Form

Off-white to light-yellow to

yellow-brown powder or

crystals.[1]

BLD Pharmatech

Boiling Point 371.488 °C at 760 mmHg Yongyichem

Density 1.262 g/cm³ Yongyichem

Refractive Index 1.574 Yongyichem

Flash Point 178.47 °C Yongyichem

Storage Temperature
Room temperature, in a dark,

inert atmosphere.[1]
BLD Pharmatech

Note on Physical Form: While some suppliers have listed the physical form as "liquid," the high

boiling point of 371.488 °C strongly suggests that Methyl 3-amino-5-cyanobenzoate is a solid

at standard temperature and pressure, consistent with the "powder or crystals" description.

Solubility Profile
Quantitative solubility data for Methyl 3-amino-5-cyanobenzoate in various solvents is not

readily available in published literature. General guidance suggests storing the compound in an

inert atmosphere, which implies some degree of stability in the solid form. For practical

laboratory applications, it is recommended to perform solubility tests in small quantities with a

range of common solvents (e.g., water, methanol, ethanol, dimethyl sulfoxide,

dichloromethane) to determine suitable solvent systems for specific experimental needs.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Methyl 3-
amino-5-cyanobenzoate are not explicitly published. However, standard methodologies for
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determining these properties for a crystalline solid would be employed.

Melting Point Determination (General Protocol)
The melting point of a crystalline solid like Methyl 3-amino-5-cyanobenzoate would typically

be determined using a capillary melting point apparatus.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at

one end.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure thermal

equilibrium.

The temperature at which the first liquid droplet is observed and the temperature at which

the entire sample becomes a clear liquid are recorded as the melting point range.

For a pure substance, this range is typically narrow (0.5-2 °C).

Solubility Determination (General Protocol)
A general protocol for determining the solubility of a compound in a given solvent involves the

following steps:

Methodology:

A known volume of the solvent is placed in a thermostatted vessel to maintain a constant

temperature.

The compound is added portion-wise to the solvent with continuous stirring until a saturated

solution is formed, with excess solid remaining.

The solution is allowed to equilibrate for a sufficient period (e.g., 24 hours) to ensure

saturation.
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A sample of the supernatant is carefully withdrawn, filtered to remove any undissolved solid,

and diluted as necessary.

The concentration of the compound in the diluted solution is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

The solubility is then calculated and expressed in units such as g/L or mol/L.

Logical Workflow for Synthesis
While a specific signaling pathway involving Methyl 3-amino-5-cyanobenzoate is not

documented, a logical workflow for its synthesis can be depicted. A common synthetic route

involves the reduction of a nitro group to an amine.
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Caption: A general workflow for the synthesis of Methyl 3-amino-5-cyanobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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